molecular formula C15H13BrN2O3 B8378649 Methyl 5-bromo-2-(2-(pyridin-3-yl)acetamido)benzoate

Methyl 5-bromo-2-(2-(pyridin-3-yl)acetamido)benzoate

Cat. No.: B8378649
M. Wt: 349.18 g/mol
InChI Key: GRFAJQXKZQQMEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-bromo-2-(2-(pyridin-3-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C15H13BrN2O3 and its molecular weight is 349.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13BrN2O3

Molecular Weight

349.18 g/mol

IUPAC Name

methyl 5-bromo-2-[(2-pyridin-3-ylacetyl)amino]benzoate

InChI

InChI=1S/C15H13BrN2O3/c1-21-15(20)12-8-11(16)4-5-13(12)18-14(19)7-10-3-2-6-17-9-10/h2-6,8-9H,7H2,1H3,(H,18,19)

InChI Key

GRFAJQXKZQQMEH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=CC(=C1)Br)NC(=O)CC2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 250-mL round-bottom flask was placed a solution of methyl 2-amino-5-bromobenzoate (5 g, 21.73 mmol, 1.00 equivalent), 2-(pyridin-3-yl)acetic acid hydrochloride (4.5 g, 25.92 mmol, 1.20 equivalents), HATU (10 g, 26.30 mmol, 1.20 equivalents), and DIEA (8.5 g, 65.77 mmol, 3.00 equivalents) in N,N-dimethylformamide (100 mL). After stirring overnight at 20° C., the reaction was quenched with 100 mL of water and extracted with 3×100 mL of dichloromethane. The combined organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The residue was applied onto a silica gel column and eluted with ethyl acetate/petroleum ether (1:2-1:1) to give the title compound as a yellow solid.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step Two
Name
Quantity
10 g
Type
reactant
Reaction Step Three
Name
Quantity
8.5 g
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five

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